[2-(Tert-butylcarbamoylamino)-2-oxoethyl] 4-formylbenzoate

• IUPAC Name: [2-(tert-butylcarbamoylamino)-2-oxoethyl] 4-formylbenzoate
• InChI: InChI=1S/C15H18N2O5/c1-15(2,3)17-14(21)16-12(19)9-22-13(20)11-6-4-10(8-18)5-7-11/h4-8H,9H2,1-3H3,(H2,16,17,19,21)
• InChI Key: WMPSEHDBHCJLFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NC(=O)COC(=O)C1=CC=C(C=C1)C=O
• Molecular Formula: C15H18N2O5
• Molecular Weight: 306.31 g/mol

Description

The compound “[2-(Tert-butylcarbamoylamino)-2-oxoethyl] 4-formylbenzoate” is an organic compound. It likely contains a carbamate group (tert-butylcarbamoylamino), an ester group (benzoate), and an aldehyde group (formyl). These functional groups suggest that the compound could be involved in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The presence of the carbamate, ester, and aldehyde groups would influence its overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of polar functional groups like carbamate and ester could make the compound polar and potentially soluble in polar solvents.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the context in which it is used, such as in a biological or chemical process. Without more specific information, it’s difficult to predict the mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. Compounds containing similar functional groups can pose hazards, such as being irritants to the skin and eyes.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. It could be of interest in fields where carbamates, esters, and aldehydes are commonly used, such as in the development of pharmaceuticals or materials.